Cas no 350508-61-1 (Isoquinoline,1,2,3,4-tetrahydro-4-(1-methylethyl)-, (4R)-)

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-4-(1-methylethyl)-, (4R)-
• CAS No: 350508-61-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 302806
• PubChem ID: 45096651
• Update Time: 2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-4-(1-methylethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-4-(1-methylethyl)-, (4R)-
• Isoquinoline, 1,2,3,4-tetrahydro-4-(1-methylethyl)-, (4R)- (9CI)
• (R)-4-Isopropyl-1,2,3,4-tetrahydroisoquinoline
• 350508-61-1

• Inchi： 1S/C12H17N/c1-9(2)12-8-13-7-10-5-3-4-6-11(10)12/h3-6,9,12-13H,7-8H2,1-2H3/t12-/m1/s1
• InChI Key： RZNYSRIQQBTKIF-GFCCVEGCSA-N
• SMILES： N1CC2C=CC=CC=2[C@H](C1)C(C)C

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines